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Compound of Interest

Compound Name: Hexyl isobutyrate

Cat. No.: B1584823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexyl isobutyrate, a carboxylic acid ester, is a versatile organic compound with significant

applications across various industries, including the flavor, fragrance, and chemical sectors.

This technical guide provides a comprehensive overview of hexyl isobutyrate, focusing on its

chemical identity, physicochemical properties, synthesis, and spectral data. The information is

tailored for researchers, scientists, and professionals in drug development who may utilize this

compound as a reference standard, a building block in organic synthesis, or a well-

characterized solvent.

Chemical Identity and Synonyms
Hexyl isobutyrate is systematically known as hexyl 2-methylpropanoate. Its unique Chemical

Abstracts Service (CAS) number is 2349-07-7.[1][2][3][4] This identifier is crucial for

unambiguous identification in research and regulatory documentation. The compound is also

known by several synonyms, which are listed in the table below for easy reference.
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Identifier Type Identifier

CAS Number 2349-07-7[1][2][3][4]

IUPAC Name hexyl 2-methylpropanoate[2]

Synonyms

Hexyl 2-methylpropanoate, Isobutyric acid hexyl

ester, n-Hexyl isobutyrate, Hexyl isobutanoate,

1-Hexyl isobutyrate, Hexyl 2-

methylpropionate[1][2][4][5]

FEMA Number 3172[2][4]

EINECS Number 219-075-8[4]

Molecular Formula C10H20O2[1][2][4]

Molecular Weight 172.26 g/mol [2][4]

InChI
InChI=1S/C10H20O2/c1-4-5-6-7-8-12-

10(11)9(2)3/h9H,4-8H2,1-3H3[2]

InChIKey CYHBDKTZDLSRMY-UHFFFAOYSA-N[2]

SMILES CCCCCCOC(=O)C(C)C[2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of hexyl isobutyrate is essential

for its handling, application, and integration into experimental designs. The following table

summarizes its key physical and chemical characteristics.
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Property Value

Appearance Colorless liquid[2][4]

Odor Fruity, green, apple, pear-like[3]

Density 0.86 g/mL at 25 °C

Boiling Point 198 - 200 °C[2][4]

Flash Point 73 °C (164 °F)[1][6]

Vapor Pressure 0.413 mmHg at 25 °C[1]

Refractive Index n20/D 1.412 - 1.416[2][4]

Water Solubility 58.21 mg/L at 20 °C[4]

Solubility in Organic Solvents
Soluble in alcohol, propylene glycol, and most

fixed oils[6][7]

Synthesis of Hexyl Isobutyrate
Hexyl isobutyrate is typically synthesized via Fischer esterification, a classic organic reaction

involving the acid-catalyzed esterification of a carboxylic acid with an alcohol. In this case,

isobutyric acid and hexanol are the reactants.

General Experimental Protocol: Fischer Esterification
The following is a generalized protocol for the synthesis of hexyl isobutyrate based on the

principles of Fischer esterification.

Materials:

Isobutyric acid

Hexanol

Concentrated sulfuric acid (catalyst)

Diethyl ether (or other suitable organic solvent)
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

equimolar amounts of isobutyric acid and hexanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for a period of 1-2 hours. The progress of

the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or

gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and add diethyl ether to dilute the product.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acidic catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be further purified by distillation to obtain pure hexyl isobutyrate.
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General Workflow for Hexyl Isobutyrate Synthesis

Reactants: Isobutyric Acid & Hexanol

Reaction at Reflux

Acid Catalyst (e.g., H2SO4)

Workup: Extraction & Washing

Drying of Organic Phase

Solvent Removal

Purification: Distillation

Pure Hexyl Isobutyrate

Click to download full resolution via product page

Caption: Synthesis workflow for hexyl isobutyrate.

Spectral Data
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The structural confirmation of synthesized or procured hexyl isobutyrate is typically performed

using various spectroscopic techniques.

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum of hexyl isobutyrate
shows characteristic fragmentation patterns that can be used for its identification.[2][8]

Infrared (IR) Spectroscopy: The IR spectrum of hexyl isobutyrate exhibits a strong

absorption band around 1730-1750 cm⁻¹, which is characteristic of the C=O stretching

vibration of the ester functional group.[2][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy

provide detailed information about the molecular structure of hexyl isobutyrate, allowing for

the unambiguous assignment of all protons and carbons.[2]

Applications and Relevance in Research
While hexyl isobutyrate is predominantly used in the flavor and fragrance industries for its

fruity aroma, its well-defined chemical and physical properties make it relevant in a research

context.[10]

Solvent: Its ester functionality and alkyl chain provide moderate polarity, making it a potential

solvent for a range of organic compounds.[4]

Reference Standard: In analytical chemistry, pure hexyl isobutyrate can serve as a

reference standard for method development and validation, particularly in gas

chromatography.

Synthetic Building Block: The ester group can be a site for further chemical transformations,

allowing hexyl isobutyrate to be used as a starting material or intermediate in more

complex organic syntheses.
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Properties and Applications of Hexyl Isobutyrate
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Caption: Logical relationships of hexyl isobutyrate.

Conclusion
Hexyl isobutyrate is a well-characterized organic compound with a range of applications. For

researchers and professionals in drug development, it can serve as a useful solvent, a reliable

analytical standard, or a versatile building block in organic synthesis. This guide has provided

essential technical information to support its effective utilization in a scientific setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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